![molecular formula C19H26N2O3 B4758388 ethyl 4-[(5-hydroxypentyl)amino]-7,8-dimethyl-3-quinolinecarboxylate](/img/structure/B4758388.png)
ethyl 4-[(5-hydroxypentyl)amino]-7,8-dimethyl-3-quinolinecarboxylate
Overview
Description
Ethyl 4-[(5-hydroxypentyl)amino]-7,8-dimethyl-3-quinolinecarboxylate, also known as EHPQ, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This molecule is structurally similar to the natural compound quinine, which is commonly used as an antimalarial drug. EHPQ has been shown to have a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.
Mechanism of Action
The exact mechanism of action of ethyl 4-[(5-hydroxypentyl)amino]-7,8-dimethyl-3-quinolinecarboxylate is not fully understood, but it is believed to act by inhibiting the activity of protein kinase C. This enzyme plays a key role in a range of cellular processes, including cell growth, differentiation, and apoptosis. By inhibiting protein kinase C, this compound may be able to modulate these processes and affect various cellular functions.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of protein kinase C, which may affect various cellular processes. This compound has also been shown to modulate the activity of calcium channels, which play a key role in regulating cellular signaling pathways. Additionally, this compound has been shown to have antioxidant properties, which may help to protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
One of the key advantages of using ethyl 4-[(5-hydroxypentyl)amino]-7,8-dimethyl-3-quinolinecarboxylate in lab experiments is its ability to modulate various cellular processes. This makes it a valuable tool for investigating the mechanisms of action of various drugs and natural compounds. Additionally, this compound is relatively easy to synthesize, making it readily available for use in research. However, one of the limitations of using this compound is that its exact mechanism of action is not fully understood, which may make it difficult to interpret results from experiments.
Future Directions
There are several potential future directions for research involving ethyl 4-[(5-hydroxypentyl)amino]-7,8-dimethyl-3-quinolinecarboxylate. One area of interest is the development of new drugs that target protein kinase C, which may have applications in the treatment of various diseases. Additionally, this compound may be useful in investigating the mechanisms of action of natural compounds with potential therapeutic properties. Further research is also needed to fully understand the biochemical and physiological effects of this compound, as well as its potential limitations as a research tool.
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential applications in scientific research. It has been shown to have a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes. While there are limitations to using this compound in lab experiments, its potential applications make it an important area of research for the future.
Scientific Research Applications
Ethyl 4-[(5-hydroxypentyl)amino]-7,8-dimethyl-3-quinolinecarboxylate has been used extensively in scientific research, particularly in the fields of pharmacology and biochemistry. It has been shown to have a range of potential applications, including as an inhibitor of protein kinase C, a regulator of calcium channels, and a modulator of intracellular signaling pathways. This compound has also been used as a tool for investigating the mechanisms of action of various drugs and natural compounds.
properties
IUPAC Name |
ethyl 4-(5-hydroxypentylamino)-7,8-dimethylquinoline-3-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N2O3/c1-4-24-19(23)16-12-21-17-14(3)13(2)8-9-15(17)18(16)20-10-6-5-7-11-22/h8-9,12,22H,4-7,10-11H2,1-3H3,(H,20,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYKJAONTGGJQCC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C2C(=C(C=CC2=C1NCCCCCO)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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